Cas no 58498-57-0 (6-(tert-Butyl)pyridin-2-ol)

• Product Name: 6-(tert-Butyl)pyridin-2-ol
• CAS No: 58498-57-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1092772
• PubChem ID: 13494636
• Update Time: 2025-04-24

6-(tert-Butyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-(tert-Butyl)pyridin-2-ol
• 2(1H)-Pyridinone, 6-(1,1-dimethylethyl)-
• 6-tert-butyl-1H-pyridin-2-one
• 6-(tert-butyl)-2(1H)-pyridone
• 6-t-butyl-2-pyridinone
• 6-tert-butylpyridin-2(1H)-one
• EN300-7492537
• DB-169380
• SB54755
• AKOS015943701
• 58498-57-0
• CS-0260324
• 6-(tert-Butyl)pyridin-2(1H)-one
• 1823732-51-9
• Z1255380255
• 6-Tert-butylpyridin-2-ol
• SCHEMBL2625317

• Inchi： 1S/C9H13NO/c1-9(2,3)7-5-4-6-8(11)10-7/h4-6H,1-3H3,(H,10,11)
• InChI Key： KEBYYKZCEJVXIG-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C(C)(C)C)N1

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.08470

Additional information on 6-(tert-Butyl)pyridin-2-ol

Comprehensive Guide to 6-(tert-Butyl)pyridin-2-ol (CAS No. 58498-57-0): Properties, Applications, and Market Insights

6-(tert-Butyl)pyridin-2-ol (CAS No. 58498-57-0) is a specialized organic compound belonging to the pyridine derivative family. This compound, also referred to as 2-hydroxy-6-tert-butylpyridine, has garnered significant attention in recent years due to its unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "6-(tert-Butyl)pyridin-2-ol synthesis", "CAS 58498-57-0 applications", and "2-hydroxy-6-tert-butylpyridine properties", highlighting its growing relevance.

The molecular structure of 6-(tert-Butyl)pyridin-2-ol features a pyridine ring substituted with a hydroxyl group at the 2-position and a tert-butyl group at the 6-position. This configuration imparts distinct physicochemical characteristics, such as moderate solubility in organic solvents and stability under ambient conditions. Recent studies have explored its role as a ligand in catalytic systems, particularly in cross-coupling reactions, which are pivotal in modern organic synthesis. Searches for "pyridine derivatives in catalysis" and "tert-butyl pyridinol uses" reflect the compound's importance in this domain.

In the pharmaceutical sector, 6-(tert-Butyl)pyridin-2-ol serves as a key intermediate in the synthesis of bioactive molecules. Its structural motif is found in compounds with potential anti-inflammatory and antimicrobial properties, aligning with the rising demand for novel therapeutic agents. Queries like "pyridin-2-ol derivatives in drug discovery" and "CAS 58498-57-0 pharmaceutical applications" underscore its relevance in medicinal chemistry. Additionally, its use in agrochemical formulations has been investigated, particularly in developing eco-friendly pesticides, a hot topic in sustainable agriculture.

The material science community has also explored 6-(tert-Butyl)pyridin-2-ol for its potential in designing advanced polymers and coatings. Its ability to act as a chelating agent makes it valuable in creating metal-organic frameworks (MOFs), which are widely studied for gas storage and separation technologies. Popular search terms such as "pyridine-based MOFs" and "tert-butyl pyridinol in materials science" highlight this application. Furthermore, the compound's thermal stability and compatibility with various matrices make it suitable for high-performance materials.

From a market perspective, the demand for 6-(tert-Butyl)pyridin-2-ol is steadily increasing, driven by its multifaceted applications. Suppliers and manufacturers often list it under alternative names like 2-hydroxy-6-tert-butylpyridine or 6-tert-butyl-2-pyridinol, catering to diverse industry needs. Recent trends indicate a surge in inquiries for "CAS 58498-57-0 suppliers" and "6-(tert-Butyl)pyridin-2-ol price trends", reflecting its commercial significance. Regulatory compliance and high-purity standards are critical factors for buyers, as emphasized by searches for "analytical grade 6-(tert-Butyl)pyridin-2-ol".

In conclusion, 6-(tert-Butyl)pyridin-2-ol (CAS No. 58498-57-0) is a compound of substantial scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and development. For those seeking detailed technical data, queries like "6-(tert-Butyl)pyridin-2-ol NMR spectra" or "safety data sheet for 2-hydroxy-6-tert-butylpyridine" are common. As innovation continues, this compound is poised to play an even greater role in addressing contemporary challenges in chemistry and beyond.